(3-(2-methyl-1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)(4-methyl-2-(1H-pyrrol-1-yl)thiazol-5-yl)methanone

• IUPAC Name: [3-(2-methylbenzimidazol-1-yl)pyrrolidin-1-yl]-(4-methyl-2-pyrrol-1-yl-1,3-thiazol-5-yl)methanone
• InChI: InChI=1S/C21H21N5OS/c1-14-19(28-21(22-14)24-10-5-6-11-24)20(27)25-12-9-16(13-25)26-15(2)23-17-7-3-4-8-18(17)26/h3-8,10-11,16H,9,12-13H2,1-2H3
• InChI Key: RBZVBVPUMVGIKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N2C=CC=C2)C(=O)N3CCC(C3)N4C(=NC5=CC=CC=C54)C
• Molecular Formula: C21H21N5OS
• Molecular Weight: 391.5 g/mol
• CAS No.: 2034384-29-5

Description

This compound is a complex organic molecule that contains several functional groups, including a benzimidazole, a pyrrolidine, a thiazole, and a ketone. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of several heterocyclic rings. The benzimidazole and thiazole rings are aromatic, meaning they have a stable, planar structure. The pyrrolidine ring is a five-membered ring with one nitrogen atom, which could introduce some strain into the molecule.

Scientific Research Applications

Synthesis and Biological Activity

• Imidazopyridines substituted at the 3-position, including compounds structurally related to the specified chemical, have been synthesized as potential antiulcer agents. Although they did not exhibit significant antisecretory activity, several demonstrated good cytoprotective properties in both ethanol and HCl models (Starrett et al., 1989).

Antimicrobial and Antioxidant Activities

• A series of compounds including 1H-benzo[d]imidazole derivatives were synthesized and evaluated for their antioxidant and antimicrobial activities. Some of these compounds displayed high activity against Staphylococcus aureus, Salmonella typhimurium, and Candida albicans (Bassyouni et al., 2012).

Optical Properties and Material Synthesis

• Studies on 1,3-diarylated imidazo[1,5-a]pyridine derivatives, closely related to the requested compound, revealed their potential as low-cost emitters with large Stokes' shift. These compounds exhibit remarkable Stokes' shift range and depending on their chemical structure, their quantum yields could be tuned, making them suitable for applications in luminescent materials (Volpi et al., 2017).

Antiproliferative Activity

• New conjugates of 1H-benzo[d]imidazol with 1H-indol showed considerable cytotoxicity against various human cancer cell lines, including prostate, lung, cervical, and breast cancer cells. Some of these compounds effectively inhibited microtubule assembly formation, indicating their potential in cancer therapy (Mullagiri et al., 2018).

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety precautions. Without specific information, it’s difficult to predict the exact hazards associated with this compound.